Cas no 1213103-68-4 ((1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine
• CAS No: 1213103-68-4
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6180357
• PubChem ID: 64712233
• Update Time: 2025-10-24

(1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine
• 1213103-68-4
• AKOS014039492
• EN300-1982693

• Inchi： 1S/C10H14ClNO2/c1-6(12)7-4-8(11)10(14-3)9(5-7)13-2/h4-6H,12H2,1-3H3/t6-/m0/s1
• InChI Key： WPBZHCJLHYAOAN-LURJTMIESA-N
• SMILES： ClC1C(=C(C=C(C=1)[C@H](C)N)OC)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine

Research Brief on (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine (CAS: 1213103-68-4)

The compound (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine (CAS: 1213103-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by its chloro and dimethoxy substituents, has been identified as a key intermediate in the synthesis of bioactive molecules targeting neurological and oncological pathways. Recent studies have explored its role in modulating specific protein-protein interactions and enzyme activities, making it a promising candidate for drug development.

Recent investigations into the pharmacological properties of (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine have revealed its potential as a selective inhibitor of monoamine oxidases (MAOs), enzymes implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. In vitro studies demonstrated its ability to cross the blood-brain barrier with high efficiency, a critical feature for central nervous system (CNS)-targeted therapeutics. Furthermore, its enantiomeric purity (S-configuration) has been shown to enhance binding affinity to target proteins, reducing off-target effects.

In the context of synthetic chemistry, advancements in the asymmetric synthesis of (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine have been reported, utilizing novel chiral catalysts and biocatalytic approaches. These methods have improved yield and enantioselectivity, addressing previous challenges in large-scale production. Additionally, computational modeling studies have provided insights into the compound's binding modes, facilitating the design of derivatives with optimized pharmacokinetic profiles.

Ongoing preclinical studies are evaluating the safety and efficacy of (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine in animal models of neurodegeneration and cancer. Preliminary results indicate a favorable toxicity profile and dose-dependent therapeutic effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with a focus on optimizing formulation and delivery strategies.

In summary, (1S)-1-(3-chloro-4,5-dimethoxyphenyl)ethan-1-amine represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and biological activities underscore the importance of continued research to unlock its full therapeutic value. Future directions include exploring its applications in combination therapies and further elucidating its mechanisms of action at the molecular level.